Cas no 1400764-62-6 (tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate)

• Product Name: tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate
• CAS No: 1400764-62-6
• MF: C₁₃H₂₂N₂O₆
• MW: 302.323584079742
• CID: 3165321
• PubChem ID: 72207860
• Update Time: 2025-10-28

tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate
• 6-(Boc-amino)-2-azaspiro[3.3]heptane hemioxalate
• CS-0183509
• tert-Butyl N-(2-azaspiro[3.3]heptan-6-yl)carbamate; oxalic acid
• 1400764-62-6
• tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)carbamate;oxalic acid
• PB36611
• TERT-BUTYL2-AZASPIRO[3.3]HEPT-6-YLCARBAMATEOXALATE
• FS-6560
• tert-Butyl N-(2-azaspiro[3.3]heptan-6-yl)carbamate oxalic acid
• AKOS025403597
• tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate hemioxalate

• MDL： MFCD22421679
• Inchi： 1S/C11H20N2O2.C2H2O4/c1-10(2,3)15-9(14)13-8-4-11(5-8)6-12-7-11;3-1(4)2(5)6/h8,12H,4-7H2,1-3H3,(H,13,14);(H,3,4)(H,5,6)
• InChI Key： NUEDJSDOGUZUCX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2(CNC2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 302.14778643g/mol
• Monoisotopic Mass: 302.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate

Comprehensive Guide to tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate (CAS No. 1400764-62-6): Properties, Applications, and Market Insights

tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate (CAS No. 1400764-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique spirocyclic structure and carbamate functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate features a 2-azaspiro[3.3]heptane core, which is known for its conformational rigidity and ability to enhance the pharmacokinetic properties of drug candidates. The tert-butyl carbamate group provides stability and protection for reactive functional groups during synthetic processes. This combination makes the compound highly valuable for designing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

One of the most compelling aspects of tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate is its role in addressing current challenges in drug delivery systems. With the rise of personalized medicine and targeted therapies, researchers are exploring how spirocyclic compounds like this can improve drug solubility and bioavailability. Recent studies have highlighted its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development that targets disease-causing proteins for degradation.

The synthesis of tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate typically involves multi-step organic reactions, including cyclization and carbamate formation. Advanced techniques such as flow chemistry and catalysis are being employed to optimize its production, ensuring higher yields and purity. These innovations align with the growing demand for green chemistry and sustainable manufacturing practices in the pharmaceutical industry.

Market trends indicate a rising demand for spirocyclic compounds like tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate, driven by their versatility in drug design. Pharmaceutical companies are investing heavily in high-throughput screening and computational chemistry to identify new applications for such intermediates. Additionally, the compound's potential in treating neurodegenerative diseases and autoimmune disorders has sparked interest among biotech startups and academic researchers.

For those seeking reliable sources of tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate, it is essential to partner with suppliers who adhere to stringent quality control standards. Certifications such as GMP and ISO compliance are critical to ensuring the compound's suitability for research and development. Furthermore, detailed analytical data, including HPLC and NMR spectra, should be provided to verify purity and structural integrity.

In conclusion, tert-Butyl 2-azaspiro[3.3]hept-6-ylcarbamate oxalate (CAS No. 1400764-62-6) represents a promising compound with broad applications in modern chemistry and medicine. Its unique structural features and synthetic versatility make it a valuable asset for researchers exploring new frontiers in drug discovery and material science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative therapeutic solutions.